4,4,4-Trifluoro-2-(2-nitrophenyl)butanoic acid

• Molecular Formula: C10H8F3NO4
• Molecular Weight: 263.17 g/mol
• SMILES: C1=CC=C(C(=C1)C(CC(F)(F)F)C(=O)O)[N+](=O)[O-]
• InChI: InChI=1S/C10H8F3NO4/c11-10(12,13)5-7(9(15)16)6-3-1-2-4-8(6)14(17)18/h1-4,7H,5H2,(H,15,16)
• InChIKey: BKTFEGQSMJZPPI-UHFFFAOYSA-N

Structural & Physicochemical Baseline

4,4,4-Trifluoro-2-(2-nitrophenyl)butanoic acid (CAS 2059947-60-1) is a fluorinated aromatic carboxylic acid bearing a 4,4,4-trifluoromethyl group and an ortho-nitrophenyl substituent on the butanoic acid backbone. With a molecular formula of C₁₀H₈F₃NO₄ and a molecular weight of 263.17 g/mol, the compound exhibits a computed XLogP3-AA of 2.7 and a topological polar surface area (TPSA) of 83.1 Ų, according to PubChem [1]. The ortho-nitro arrangement adjacent to the carboxylic acid creates the potential for intramolecular hydrogen bonding, which distinguishes its conformational and acidity profile from the meta- and para-nitro isomers . This compound serves as a versatile intermediate in medicinal chemistry and agrochemical synthesis, with its trifluoromethyl group enhancing metabolic stability and lipophilicity relative to non-fluorinated analogs .

1

Intermediate role Fluorinated aromatic building block for medicinal chemistry and agrochemical synthesis programs.

2

Ortho-nitro configuration Intramolecular H-bonding potential enables regiospecific reactivity distinct from meta/para isomers.

3

CF₃ incorporation Terminal trifluoromethyl group provides metabolic shielding and enhanced lipophilicity relative to non-fluorinated analogs.

• [1] PubChem. (2024). 4,4,4-Trifluoro-2-(2-nitrophenyl)butanoic acid. CID 137703460. National Center for Biotechnology Information. View Source

Irreplaceability vs. Isomers and Des-nitro Analogs

The three nitrophenyl positional isomers (ortho, meta, para) of 4,4,4-trifluoro-2-(nitrophenyl)butanoic acid, as well as the des-nitro analog 4,4,4-trifluoro-2-phenylbutanoic acid, are not functionally interchangeable. While all three nitro isomers share the same molecular formula and similar computed LogP values (~2.7) [1][2], the ortho-nitro group uniquely permits intramolecular hydrogen bonding with the carboxylic acid proton, altering acidity, conformation, and reactivity in ways that meta- and para-nitro isomers cannot replicate . Furthermore, the nitro group itself drives TPSA from 37.3 Ų (des-nitro) to 83.1 Ų, producing a fundamentally different polarity and solubility profile that affects chromatographic behavior, membrane partitioning, and downstream coupling efficiency [3]. Substitution without quantitative justification introduces uncontrolled variability in multi-step syntheses where regiospecific reactivity and physicochemical consistency are critical.

Target 2-Nitro (ortho) isomer

3-Nitro / 4-Nitro isomers Intramolecular H-bonding and regiospecific reactivity cannot be replicated. Protonation state, extraction behavior, and downstream coupling efficiency may shift.

Target Nitro-substituted

Des-nitro analog TPSA drops from 83.1 Ų to 37.3 Ų, fundamentally altering polarity, solubility, and membrane partitioning. Chromatographic retention and coupling efficiency will differ materially.

Target CF₃-substituted

Non-fluorinated butanoic acid Lacks terminal metabolic shielding at the ω-oxidation site. pKa and oxidative stability profiles may not transfer, impacting in vivo or long-term storage studies.

• [1] PubChem. (2024). 4,4,4-Trifluoro-2-(2-nitrophenyl)butanoic acid. CID 137703460. National Center for Biotechnology Information. View Source
• [2] PubChem. (2024). 4,4,4-Trifluoro-2-(4-nitrophenyl)butanoic acid. CID 137703462. National Center for Biotechnology Information. View Source
• [3] PubChem. (2024). alpha-(2,2,2-Trifluoroethyl)benzeneacetic acid (4,4,4-trifluoro-2-phenylbutanoic acid). CID 59415192. National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence

Lipophilicity vs. Des-nitro Analog

The target compound has a computed XLogP3-AA of 2.7, as reported by PubChem [1]. Its des-nitro analog, 4,4,4-trifluoro-2-phenylbutanoic acid, has a computed XLogP3-AA of 2.9 [2]. The small reduction (Δ = -0.2 log units) indicates that the ortho-nitro group modestly decreases lipophilicity relative to the unsubstituted phenyl analog. The 4-nitro isomer also shows XLogP3-AA = 2.7 [3], confirming that nitro substitution, regardless of position, slightly reduces lipophilicity compared to the des-nitro baseline. This information is essential for predicting passive membrane permeability and octanol-water partitioning behavior in medicinal chemistry programs [4].

Lipophilicity vs. Des-nitro

Cross-study comparable

XLogP3-AA = 2.7 (target) vs. 2.9 (des-nitro)

Δ = +0.2 log units; 4-nitro isomer also 2.7

Supports prediction of passive membrane partitioning and chromatographic retention differences.

Computed value; experimental logP may differ.

Evidence Dimension	Lipophilicity (XLogP3-AA, computed octanol-water partition coefficient)
Target Compound Data	XLogP3-AA = 2.7
Comparator Or Baseline	4,4,4-Trifluoro-2-phenylbutanoic acid (des-nitro): XLogP3-AA = 2.9; 4-Nitro isomer: XLogP3-AA = 2.7
Quantified Difference	ΔXLogP3-AA = +0.2 (des-nitro more lipophilic than target); ΔXLogP3-AA = 0.0 (4-nitro vs target)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2019.06.18

Why This Matters

Enables prediction of relative membrane partitioning and chromatographic retention time differences when selecting between nitro-substituted and unsubstituted intermediates.

• [1] PubChem. (2024). 4,4,4-Trifluoro-2-(2-nitrophenyl)butanoic acid. CID 137703460. National Center for Biotechnology Information. View Source
• [2] PubChem. (2024). 4,4,4-Trifluoro-2-phenylbutanoic acid. CID 59415192. National Center for Biotechnology Information. View Source
• [3] PubChem. (2024). 4,4,4-Trifluoro-2-(4-nitrophenyl)butanoic acid. CID 137703462. National Center for Biotechnology Information. View Source
• [4] PubChem. (2024). XLogP3-AA algorithm documentation. National Center for Biotechnology Information. View Source

Polar Surface Area vs. Analogs

The target compound has a computed TPSA of 83.1 Ų [1]. The des-nitro analog, 4,4,4-trifluoro-2-phenylbutanoic acid, has a TPSA of only 37.3 Ų [2], a difference of +45.8 Ų. This large increase is driven by the nitro group's contribution to polar surface area. Both 4-nitro (83.1 Ų) [3] and 3-nitro isomers (80.44 Ų, as listed by Leyan) exhibit similarly elevated TPSA values, confirming that the presence of the nitro group, rather than its position, is the primary driver of polarity. However, the ortho-nitro orientation introduces steric shielding of the carboxylic acid, which may alter effective polarity in a manner not captured by the 2D TPSA calculation .

Polar Surface Area vs. Analogs

Cross-study comparable

TPSA = 83.1 Ų (target) vs. 37.3 Ų (des-nitro)

+45.8 Ų difference; 4-nitro: 83.1 Ų; 3-nitro: 80.44 Ų

Nitro group drives polarity. TPSA >80 Ų may reduce passive membrane permeability relative to des-nitro.

2D TPSA may not fully capture ortho steric shielding effects.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 83.1 Ų
Comparator Or Baseline	Des-nitro analog: TPSA = 37.3 Ų; 4-Nitro isomer: TPSA = 83.1 Ų; 3-Nitro isomer: TPSA = 80.44 Ų
Quantified Difference	+45.8 Ų (target vs des-nitro); 0.0 Ų (target vs 4-nitro); +2.66 Ų (target vs 3-nitro)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); Leyan computed values for 3-nitro isomer

Why This Matters

TPSA values above 80 Ų are associated with reduced passive membrane permeability; the nitro group fundamentally alters the compound's drug-likeness profile compared to des-nitro analogs.

• [1] PubChem. (2024). 4,4,4-Trifluoro-2-(2-nitrophenyl)butanoic acid. CID 137703460. National Center for Biotechnology Information. View Source
• [2] PubChem. (2024). 4,4,4-Trifluoro-2-phenylbutanoic acid. CID 59415192. National Center for Biotechnology Information. View Source
• [3] PubChem. (2024). 4,4,4-Trifluoro-2-(4-nitrophenyl)butanoic acid. CID 137703462. National Center for Biotechnology Information. View Source

Intramolecular H-Bonding vs. Meta/Para Isomers

The ortho-nitro group in the target compound can form a six-membered intramolecular hydrogen bond with the carboxylic acid proton, a structural feature impossible for meta- and para-nitro isomers. This ortho effect is well-established in 2-nitrobenzoic acid and its derivatives, where it stabilizes the conjugate base and lowers pKa relative to the para isomer [1]. While experimental pKa values for this specific compound are not publicly available, the predicted pKa of the non-fluorinated 4-(2-nitrophenyl)butanoic acid is 4.70 , and the addition of the strongly electron-withdrawing CF₃ group is expected to further reduce pKa by 1–2 log units based on the known effect of trifluoromethyl substitution on carboxylic acid acidity (trifluoroacetic acid pKa = 0.23 vs. acetic acid pKa = 4.76) . This intramolecular H-bonding capability differentiates the ortho isomer from the meta and para isomers in terms of acidity, solubility as a function of pH, and potential for directed supramolecular interactions.

Intramolecular H-Bonding

Class-level inference

Ortho-nitro enables 6-membered ring H-bond; meta/para cannot.

Predicted pKa ~2.5–3.5 (target) vs. ~4.70 (non-fluorinated analog)

H-bond potential may alter protonation state and extraction efficiency at a given pH.

Experimental pKa not publicly available; class-level estimate.

Evidence Dimension	Intramolecular hydrogen bonding potential and predicted pKa modulation
Target Compound Data	Ortho-nitro: capable of intramolecular H-bond; predicted pKa ~2.5–3.5 (class-level estimate based on CF₃ and ortho-nitro effects)
Comparator Or Baseline	Meta-nitro and para-nitro isomers: no intramolecular H-bond possible; 4-(2-nitrophenyl)butanoic acid (non-fluorinated): predicted pKa = 4.70
Quantified Difference	Estimated pKa reduction of 1.2–2.2 log units relative to non-fluorinated 4-(2-nitrophenyl)butanoic acid; ortho-nitro H-bond contribution not isolated experimentally
Conditions	Predicted/published pKa values; class-level inference based on established substituent effects on carboxylic acid acidity

Why This Matters

The ortho-nitro intramolecular H-bond alters the compound's protonation state at a given pH, directly affecting solubility, extraction efficiency, and reactivity in pH-sensitive coupling reactions compared to meta/para isomers.

• [1] LibreTexts. (2015). 20.4: Substituent Effects on Acidity. In: Organic Chemistry (Wade). View Source

Commercial Availability vs. Positional Isomers

The three nitrophenyl positional isomers exhibit distinct commercial availability profiles. The target 2-nitro compound (CAS 2059947-60-1) is listed with a fixed catalog price at Leyan (Shanghai皓鸿生物医药科技有限公司) for 1g quantities, while both the 3-nitro isomer (CAS 2059939-43-2, Product No. 2023601) and the 4-nitro isomer (CAS 2059974-27-3, Product No. 2024512) are listed exclusively as 'Inquiry Required' for all package sizes . The 4-nitro isomer has a catalog price for 1g (though with encoded pricing), whereas the 3-nitro isomer requires quotation for all sizes, suggesting lower stock availability. This differential availability may impact lead times and procurement strategy for research programs requiring multi-gram quantities of regioisomerically pure intermediates.

Commercial Availability

Head-to-head

2-Nitro: fixed 1g catalog price available

3-Nitro: inquiry required for all sizes; 4-Nitro: mixed availability

Procurement transparency may favor 2-nitro for programs needing predictable lead times.

Source: Leyan listings 2024-2025; subject to change.

Evidence Dimension	Commercial availability and pricing transparency at a major vendor
Target Compound Data	2-Nitro isomer: fixed 1g catalog price available at Leyan
Comparator Or Baseline	3-Nitro isomer: all sizes 'Inquiry Required'; 4-Nitro isomer: 1g catalog price available, 5g+ 'Inquiry Required'
Quantified Difference	2-Nitro: transparent 1g pricing vs. 3-Nitro: zero transparent pricing; 4-Nitro: partially transparent pricing
Conditions	Leyan (leyan.com) product listings as of 2024-2025; pricing currency in CNY (¥)

Why This Matters

Procurement teams can anticipate faster quoting and potentially lower minimum order quantities for the 2-nitro isomer compared to the 3-nitro isomer, which may require custom synthesis lead times.

Metabolic Stability: CF₃ Advantage

The 4,4,4-trifluoromethyl group on the butanoic acid backbone provides a well-documented metabolic shield effect that non-fluorinated analogs such as 4-(2-nitrophenyl)butanoic acid (CAS 67857-97-0) lack. Fluorine substitution at metabolically labile positions is a validated strategy in medicinal chemistry to block cytochrome P450-mediated oxidation and extend half-life . While specific metabolic stability data for this compound are not publicly available, the CF₃ group replaces three C–H bonds with C–F bonds at the terminal position, eliminating a primary site of ω-oxidation. The non-fluorinated comparator 4-(2-nitrophenyl)butanoic acid has a predicted pKa of 4.70 , and lacks the electron-withdrawing and steric protection conferred by the trifluoromethyl group. This class-level advantage is material for any research program where the butanoic acid scaffold is intended for in vivo evaluation or requires oxidative stability during synthetic transformations.

Metabolic Stability: CF₃

Class-level inference

CF₃ blocks terminal ω-oxidation; non-fluorinated analog lacks this protection.

Qualitative class-level advantage based on fluorination principles

Relevant for in vivo evaluation or oxidative stability during multi-step synthesis.

No compound-specific metabolic stability data available.

Evidence Dimension	Predicted metabolic stability and oxidative resistance
Target Compound Data	4,4,4-Trifluoromethyl group present; blocks terminal C–H oxidation
Comparator Or Baseline	4-(2-Nitrophenyl)butanoic acid (non-fluorinated): terminal CH₃ group susceptible to ω-oxidation; predicted pKa = 4.70
Quantified Difference	Not quantifiable without experimental metabolic stability data; qualitative class-level advantage
Conditions	Class-level inference based on established medicinal chemistry principles of fluorination for metabolic blocking

Why This Matters

Programs requiring in vivo pharmacokinetic evaluation or oxidative stability in long-term storage should prioritize the trifluoromethylated compound over non-fluorinated butanoic acid scaffolds.

Research & Industrial Application Scenarios

Regiospecific Intermediate for Ortho-Directed Reactions

The ortho-nitro group provides a directing and activating effect for subsequent transformations such as reduction to aniline, followed by cyclization to benzimidazole, quinazolinone, or indole scaffolds. The intramolecular H-bonding capability of the ortho-nitro group can pre-organize the substrate for regioselective reactions, a feature absent in the meta- and para-nitro isomers [1]. The trifluoromethyl group further stabilizes intermediates and final products against oxidative degradation .

Lead Optimization with Balanced Lipophilicity

With an XLogP3-AA of 2.7 and a TPSA of 83.1 Ų, the compound occupies a physicochemical space suitable for CNS or orally bioavailable drug candidates where excessive lipophilicity (XLogP > 3.5) is undesirable [1]. The des-nitro analog (XLogP 2.9, TPSA 37.3) lacks the polarity needed for favorable solubility and off-target selectivity profiles, while the 3-nitro and 4-nitro isomers cannot offer the same intramolecular H-bonding effects that modulate effective lipophilicity .

Agrochemical Intermediate: Pesticides & Herbicides

Fluorinated nitroaromatic carboxylic acids are established building blocks in agrochemical discovery, particularly for herbicides targeting protoporphyrinogen oxidase (PPO) [1]. The ortho-nitro group can serve as a precursor to amines, hydroxylamines, or heterocycles, while the CF₃ group enhances environmental persistence and target-site binding. The 2-nitro isomer's fixed catalog pricing enables reproducible procurement for pilot-scale synthesis campaigns, unlike the 3-nitro isomer which requires custom quoting .

pH-Dependent Extraction & Purification

The combination of ortho-nitro intramolecular H-bonding and the electron-withdrawing CF₃ group is expected to lower the carboxylic acid pKa into the ~2.5–3.5 range (class-level estimate) [1], compared to ~4.70 for the non-fluorinated analog . This ionization shift allows for selective extraction at pH values where non-fluorinated or non-ortho isomers remain protonated or deprotonated, enabling more efficient liquid-liquid extraction and ion-exchange chromatography for high-purity isolation.

Application

Selection Property

Validation Focus

Regiospecific intermediate synthesis

Ortho-nitro directing and H-bonding capability

Regioselective reduction, cyclization, and coupling efficiency vs. meta/para isomers

Physicochemical profiling studies

Balanced lipophilicity (XLogP 2.7) with moderate polarity (TPSA 83.1 Ų)

Membrane permeability and solubility assessment in drug discovery programs

Agrochemical building block evaluation

Fluorinated nitroaromatic scaffold; transparent catalog pricing

Herbicide or PPO inhibitor lead generation; pilot-scale procurement reproducibility

pH-dependent extraction and purification

Predicted pKa shift from CF₃ and ortho-nitro effects

Selective liquid-liquid extraction and ion-exchange chromatography method development

• [1] PubChem. (2024). 4,4,4-Trifluoro-2-(2-nitrophenyl)butanoic acid. CID 137703460. National Center for Biotechnology Information. View Source